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Compound of Interest

Compound Name: 3,5-Difluoro-4-methylbenzylamine

Cat. No.: B12082660

Get Quote

High-Value Fluorinated Building Blocks for Drug Discovery

Executive Summary
3,5-Difluoro-4-methylbenzylamine (CAS 1427419-16-6) is a specialized fluorinated building

block used in the optimization of small molecule drugs. It combines two critical medicinal

chemistry strategies: bioisosteric modulation via fluorine substitution and metabolic blocking via

the para-methyl group.

This scaffold is particularly valuable for:

Modulating Basicity (pKa): The electron-withdrawing fluorine atoms lower the pKa of the

amine, potentially improving oral bioavailability and blood-brain barrier (BBB) penetration

compared to non-fluorinated benzylamines.

Metabolic Stability: The 4-methyl group blocks the para-position from cytochrome P450-

mediated oxidation, a common clearance pathway for phenyl rings.

Lipophilicity Tuning: The combination of fluorine and methyl groups increases
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without significantly increasing molecular weight.

Chemical Identity & Properties
Core Target Data

Property Data

Systematic Name (3,5-Difluoro-4-methylphenyl)methanamine

CAS Number (Free Base) 1427419-16-6

CAS Number (HCl Salt) 2866353-13-9

Molecular Formula C₈H₉F₂N

Molecular Weight 157.16 g/mol

Predicted pKa ~8.6 (vs. 9.3 for benzylamine)

Predicted LogP ~1.9

Structural Analogs & Isomers
The following analogs are frequently used in Structure-Activity Relationship (SAR) studies to

probe the electronic and steric requirements of the binding pocket.
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Compound Name CAS Number
Structural
Modification

Key Feature

3,5-

Difluorobenzylamine
90390-27-5 Des-methyl

Baseline for F-effect;

metabolically labile at

para-position.

3-Fluoro-4-

methylbenzylamine
261951-67-1 Mono-fluoro

Less electron-

deficient; higher pKa

than the difluoro

analog.

(3,4-Difluoro-2-

methylphenyl)methan

amine

847502-85-6 Positional Isomer

Probes steric

tolerance at the ortho-

position.

4-Fluoro-N-

methylbenzylamine
405-66-3 N-methylation

Secondary amine;

distinct H-bond

donor/acceptor profile.

Synthetic Pathways
The synthesis of 3,5-difluoro-4-methylbenzylamine typically proceeds via the reduction of its

corresponding nitrile or reductive amination of its aldehyde precursor.[1] These precursors are

stable and commercially available.

Synthesis Workflow Diagram
The following diagram illustrates the two primary synthetic routes to the target amine.
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Precursor A:
3,5-Difluoro-4-methylbenzonitrile

(CAS 170572-50-6)
Target:

3,5-Difluoro-4-methylbenzylamine
(CAS 1427419-16-6)

Route 1 (Reduction)

Precursor B:
3,5-Difluoro-4-methylbenzaldehyde

(CAS 1429902-14-6)

Route 2 (Reductive Amination)

Reduction:
H2, Raney Ni

or LiAlH4

Reductive Amination:
1. NH4OAc, NaBH3CN

or 2. NH3, H2, Pd/C

Click to download full resolution via product page

Caption: Primary synthetic routes from nitrile (Route 1) and aldehyde (Route 2) precursors.

Detailed Experimental Protocol (Route 1: Nitrile
Reduction)
Objective: Reduction of 3,5-difluoro-4-methylbenzonitrile to the primary amine.

Reagents:

Substrate: 3,5-Difluoro-4-methylbenzonitrile (CAS 170572-50-6)[2]

Catalyst: Raney Nickel (slurry in water)

Solvent: Methanol (7N NH₃ in MeOH is preferred to suppress secondary amine formation)

Hydrogen source: H₂ gas (balloon or Parr shaker)

Procedure:

Preparation: In a high-pressure hydrogenation vessel, dissolve 10.0 mmol of the nitrile in 30

mL of methanolic ammonia (7N).
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Catalyst Addition: Carefully add Raney Nickel (~10 wt% equivalent). Caution: Raney Ni is

pyrophoric; handle under inert atmosphere.

Hydrogenation: Purge the vessel with N₂ followed by H₂. Pressurize to 50 psi H₂ and stir

vigorously at room temperature for 12–18 hours.

Monitoring: Monitor reaction progress via LC-MS (Look for M+H = 158.1).

Workup: Filter the catalyst through a celite pad (keep wet to prevent ignition). Rinse with

MeOH.

Isolation: Concentrate the filtrate under reduced pressure.

Purification: The crude oil can be converted to the HCl salt by adding 4N HCl in dioxane,

precipitating the solid for filtration.

Medicinal Chemistry Applications
The "Fluorine Effect" on Basicity
In drug design, the basicity of a primary amine affects its protonation state at physiological pH

(7.4).

Benzylamine pKa: ~9.3 (Predominantly protonated, charged).

3,5-Difluoro-4-methylbenzylamine pKa: ~8.6. Impact: The electron-withdrawing fluorine

atoms (inductive effect,

) reduce the electron density on the nitrogen, lowering the pKa. This increases the fraction of
the neutral species, potentially enhancing passive permeability across lipid membranes.

Metabolic Blocking (The "Magic Methyl")
The para-position of a phenyl ring is a "hotspot" for metabolic oxidation by CYP450 enzymes.

Problem: Rapid hydroxylation of unsubstituted benzylamines leads to high clearance and

short half-life (

).
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Solution: Introducing a methyl group at the 4-position sterically and electronically blocks this

site. While the methyl group itself can be oxidized to a benzylic alcohol/acid, the presence of

flanking fluorines (3,5-substitution) deactivates the ring and the methyl group towards

oxidation, creating a robust metabolic shield.

Bioisosterism
This fragment is often used as a bioisostere for:

Chlorobenzylamines: Similar lipophilicity but different metabolic profile.

Pyridyl-methylamines: To modulate hydrogen bond acceptor capabilities while maintaining

aromaticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pdf.benchchem.com/15091/The_Pivotal_Role_of_Fluorinated_Benzylamines_in_Modern_Organic_Synthesis_A_Technical_Guide.pdf
https://www.bldpharm.com/products/1835-65-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethoxy_benzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethoxy_benzylamine
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Trifluoromethylated_and_Non_Fluorinated_Benzylamines_for_Drug_Discovery.pdf
http://www.sioc.cas.cn/xiaogroup/publications/thesis/2010/202407/P020240725370772034128.pdf
https://pdf.benchchem.com/3416/Application_Notes_and_Protocols_for_3_5_Difluoro_3_methylbenzhydrol_in_Medicinal_Chemistry.pdf
https://d-nb.info/1343239788/34
https://commons.lib.jmu.edu/cgi/viewcontent.cgi?article=1146&context=honors201019
https://pmc.ncbi.nlm.nih.gov/articles/PMC12826311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12826311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332123/
https://www.benchchem.com/product/b12082660/docs#technical-guide-3-5-difluoro-4-methylbenzylamine-analogs
https://www.benchchem.com/product/b12082660/docs#technical-guide-3-5-difluoro-4-methylbenzylamine-analogs
https://www.benchchem.com/product/b12082660/docs#technical-guide-3-5-difluoro-4-methylbenzylamine-analogs
https://www.benchchem.com/product/b12082660/docs#technical-guide-3-5-difluoro-4-methylbenzylamine-analogs
https://www.benchchem.com/product/b12082660?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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